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Introduction

Americium-243 (2*3Am) is a major long-lived actinide isotope found in spent nuclear fuel,
contributing significantly to the long-term radiotoxicity and heat load of nuclear waste.[1][2]
Nuclear transmutation offers a promising strategy to convert long-lived isotopes like 243Am into
shorter-lived or stable nuclides, thereby reducing the environmental burden of nuclear waste.[1]
[2][3][4] This document provides detailed application notes and experimental protocols for the
use of Americium-243 in nuclear transmutation research, targeting researchers and scientists
in the nuclear field.

Americium-243 is produced in nuclear reactors through a series of neutron captures and beta
decays starting from Uranium-238.[5] A tonne of spent nuclear fuel can contain approximately
100 grams of various americium isotopes, primarily 24*Am and 243Am.[2] Due to its long half-life
of 7,370 years, 23Am is a key focus of transmutation studies.[6][7] The primary transmutation
reaction for 243Am involves neutron capture to produce Americium-244, which then rapidly
decays to Curium-244 (2#4Cm).[5][6] This process is central to reducing the long-term
radiotoxicity of nuclear waste.[8]

Quantitative Data: Neutron Cross-Sections for
Americium-243
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The probability of a neutron-induced reaction, such as capture or fission, is quantified by its
cross-section, typically measured in barns (b). This data is critical for designing and modeling
transmutation systems.

Cross-Section

Neutron Energy Reaction Type (barns) Reference
0.0253 eV (Thermal) (n, total) 86.15 [9]

0.0253 eV (Thermal) (n, elastic) 7.499 9]

0.0253 eV (Thermal) (n, y) (Capture) 78.53 [9]

0.0253 eV (Thermal) (n, y) (Capture) 87.7+5.4 [6]

0.0253 eV (Thermal) (n, fission) 0.1161 9]

5 keV - 250 keV (n, y) (Capture) Varies with energy [10][11]

5 keV - 250 keV (n, fission) Varies with energy [10][11]
Resonance Integral (n, y) (Capture) 1.822 kb [9]
Resonance Integral (n, fission) 6.106 [9]

Fission Spectrum

(n, total) 7.853 [9]
Average
Fission Spectrum )

(n, elastic) 4.824 [9]
Average
Fission Spectrum ) )

(n, inelastic) 1.754 [9]
Average
Fission Spectrum o

(n, fission) 1.080 [9]
Average
Fission Spectrum

(n, y) (Capture) 0.1892 9]

Average

Experimental Protocols
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Separation and Purification of Americium-243 from
Spent Nuclear Fuel

A critical prerequisite for transmutation is the efficient separation of americium from other
elements in spent nuclear fuel, particularly lanthanides and curium, which have similar
chemical properties.[1]

Protocol: Solvent Extraction using Diglycolamide
This protocol is based on advanced aqueous separation processes.

Objective: To selectively separate Americium(lll) from a simulated high-level liquid waste
solution.

Materials:

o Simulated PUREX raffinate solution containing Am(lIl), Cm(lll), lanthanides(lll), and other
fission products in nitric acid.

Diglycolamide-based extractant dissolved in a suitable organic solvent (e.g., dodecane).

Aqueous soluble complexing agent for selective stripping.

Centrifugal contactors.

Analytical instrumentation: ICP-MS, gamma-ray spectrometry.
Procedure:
o Co-extraction:

o Contact the simulated PUREX raffinate with the diglycolamide-based organic solvent in a
series of centrifugal contactors.

o This step co-extracts trivalent actinides (Am, Cm) and lanthanides into the organic phase,
separating them from the bulk of fission products.

o Selective Stripping:
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o Contact the loaded organic phase with an aqueous solution containing a selective
complexing agent.

o This agent will preferentially form a complex with Americium, stripping it back into the
agueous phase while leaving Curium and Lanthanides in the organic phase.

e Analysis:

o Analyze the Am-rich aqueous phase and the remaining organic phase using ICP-MS and
gamma-ray spectrometry to determine the separation efficiency.

Neutron Irradiation of Americium-243 Targets

This protocol outlines the general procedure for irradiating an Americium-243 target to induce
transmutation.

Objective: To transmute Americium-243 to Curium-244 and other products through neutron
capture.

Materials:

Purified Americium-243 oxide (AmO2).

Target holder/capsule (e.g., made of aluminum or stainless steel).

High-flux neutron source (e.g., a nuclear reactor or an accelerator-driven system).

Remote handling equipment for target fabrication and post-irradiation examination.

Gamma-ray and alpha spectrometry systems.
Procedure:
e Target Preparation:

o Prepare a well-characterized target of Americium-243 oxide. The mass and isotopic
composition should be precisely known.

o Encapsulate the AmO:2 powder in a suitable target holder.
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¢ Irradiation:

o Place the target in a high-flux region of a nuclear reactor or in the target station of an
accelerator-driven system.[3][12]

o lIrradiate the target for a predetermined period to achieve the desired level of
transmutation. The neutron energy spectrum and flux should be well-characterized.

e Cooling:

o After irradiation, move the target to a cooling position to allow short-lived fission and

activation products to decay.
o Post-Irradiation Examination (PIE):
o Remotely handle the highly radioactive target in a hot cell.

o Dissolve the target and perform radiochemical analysis to determine the final isotopic

composition.

o Use gamma-ray and alpha spectrometry to identify and quantify the transmutation
products, such as Curium-244.

Visualizations
Nuclear Transmutation Pathway of Americium-243
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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